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Abstract
O-Decylhydroxylamine (C₁₀H₂₃NO) is an organic compound belonging to the class of O-

alkylhydroxylamines. Characterized by a ten-carbon alkyl chain attached to the oxygen atom of

a hydroxylamine moiety, this molecule exhibits amphiphilic properties, rendering it soluble in

organic solvents and interactive with hydrophobic environments. While the specific historical

details of its initial discovery are not prominently documented, its existence is a result of

established synthetic methodologies for O-alkylhydroxylamines developed over the course of

modern organic chemistry. This document provides a comprehensive overview of O-
Decylhydroxylamine, including its chemical properties, a detailed experimental protocol for its

synthesis, and a historical perspective on the development of its chemical class.

Discovery and History
The precise date and the individual researchers who first synthesized O-Decylhydroxylamine
are not well-documented in readily available scientific literature. Its discovery is more of an

extension of the broader history of the synthesis of O-alkylhydroxylamines rather than a

singular, notable event. The parent compound, hydroxylamine (NH₂OH), was first prepared in

1865 by Wilhelm Clemens Lossen. Following this, various methods for alkylating

hydroxylamine were developed.
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The synthesis of O-alkylhydroxylamines, including long-chain derivatives like O-
Decylhydroxylamine, became more systematic with the adaptation of established reactions.

One of the key methods is a modification of the Gabriel synthesis, which was originally

developed for the synthesis of primary amines. This approach, which involves the alkylation of

N-hydroxyphthalimide followed by hydrazinolysis, has been a common strategy for preparing

O-substituted hydroxylamines. A thesis from 1992 mentions the synthesis of a series of O-alkyl

hydroxylamines using a modified Gabriel synthesis to investigate their effects on biological

systems, indicating that such compounds were being synthesized for research purposes during

that period.[1]

In essence, the history of O-Decylhydroxylamine is intertwined with the general advancement

of organic synthesis techniques that allowed for the creation of a wide array of functionalized

molecules for various chemical and biological investigations.

Chemical Properties and Data
O-Decylhydroxylamine is a versatile reagent in organic synthesis and has been identified in

various natural and industrial contexts.[2] It serves as a precursor for the synthesis of primary

amines and can be used in the formation of nitroso compounds.[2] Its amphiphilic nature, due

to the long alkyl chain, makes it useful for modifying biomolecules in hydrophobic

environments.[2]

The following table summarizes key quantitative data for O-Decylhydroxylamine:
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Property Value Source(s)

Molecular Formula C₁₀H₂₃NO [3]

Molecular Weight 173.30 g/mol [2]

CAS Number 29812-79-1 [3][4]

Appearance
Colorless liquid or solid

(context-dependent)

Boiling Point 254.7 °C at 760 mmHg

Density 0.85 g/cm³

Refractive Index 1.439

Mass Spectrum (EI)

Major peaks at m/z 173 (M+),

156, 142, 128, 114, 100, 86,

72, 58, 44, 30

[3]

Experimental Protocols
The synthesis of O-Decylhydroxylamine can be reliably achieved through a two-step process

involving the O-alkylation of N-hydroxyphthalimide with a decyl halide, followed by the removal

of the phthalimide protecting group.[5]

Synthesis of O-Decylhydroxylamine
Step 1: Synthesis of 2-(Decyloxy)isoindoline-1,3-dione

Reactants:

1-Bromodecane

N-Hydroxyphthalimide

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)
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Procedure: a. To a solution of 1-bromodecane (1.0 equivalent) and N-hydroxyphthalimide

(1.2 equivalents) in DMF, add potassium carbonate (1.2 equivalents) in two portions. b. Stir

the mixture at room temperature overnight. c. Monitor the reaction by thin-layer

chromatography (TLC) until the starting material is consumed. d. Upon completion, pour the

reaction mixture into water and extract with an organic solvent such as ethyl acetate. e.

Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate. f.

Remove the solvent under reduced pressure to yield the crude 2-(decyloxy)isoindoline-1,3-

dione, which can be purified by column chromatography.

Step 2: Synthesis of O-Decylhydroxylamine

Reactants:

2-(Decyloxy)isoindoline-1,3-dione (from Step 1)

Hydrazine hydrate

Dichloromethane (DCM)

Procedure: a. Dissolve the 2-(decyloxy)isoindoline-1,3-dione (1.0 equivalent) in

dichloromethane. b. Add hydrazine hydrate (2.0 equivalents) dropwise to the solution. c. Stir

the reaction mixture overnight at room temperature. d. Quench the reaction with an aqueous

solution of 1 M sodium hydroxide. e. Separate the organic layer and wash it with water and

brine. f. Dry the organic layer over anhydrous magnesium sulfate and concentrate under

reduced pressure to obtain the crude O-Decylhydroxylamine. g. The product can be further

purified by distillation or chromatography.

Visualizations
Logical Workflow for the Synthesis of O-
Decylhydroxylamine
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Step 1: Alkylation

Step 2: Deprotection

1-Bromodecane DMF, K2CO3

N-Hydroxyphthalimide

2-(Decyloxy)isoindoline-1,3-dione Hydrazine Hydrate O-Decylhydroxylamine

Click to download full resolution via product page

Caption: A workflow diagram illustrating the two-step synthesis of O-Decylhydroxylamine.

Applications and Future Directions
O-Decylhydroxylamine and related N-alkoxyamines have found applications in various fields

of chemistry. Their ability to undergo C-ON bond homolysis has made them pivotal in nitroxide-

mediated polymerization (NMP), a form of controlled radical polymerization.[6] This has been

instrumental in the synthesis of well-defined polymers.[6] Furthermore, the nucleophilic nature

of the hydroxylamine group allows for its use in bioconjugation and the modification of

biomolecules.

In recent years, O-Decylhydroxylamine has been identified as a volatile organic compound in

various biological and environmental samples, from fungi to beef, which may open new

avenues for research into its natural roles and potential as a biomarker.[7][8] Its potential

antimicrobial and antioxidant properties also warrant further investigation for applications in

drug discovery and materials science.[2] As synthetic methodologies continue to advance, the

tailored design of long-chain hydroxylamines like O-Decylhydroxylamine for specific

applications in materials science, nanotechnology, and medicine remains a promising area of

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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